N-(3-Chlorophenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide

Specification

• CAS No.: 335399-48-9
• Molecular Formula: C18H18ClN3O2S2
• Molecular Weight: 407.9 g/mol
• IUPAC Name: N-(3-chlorophenyl)-2-(3-ethyl-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide
• Standard InChI: InChI=1S/C18H18ClN3O2S2/c1-4-22-17(24)15-10(2)11(3)26-16(15)21-18(22)25-9-14(23)20-13-7-5-6-12(19)8-13/h5-8H,4,9H2,1-3H3,(H,20,23)
• Standard InChI Key: MHOPMQFGRPKIKS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C1SCC(=O)NC3=CC(=CC=C3)Cl)SC(=C2C)C

Introduction

Chemical Identity and Structural Features

N-(3-Chlorophenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide (CAS No. 335399-48-9) belongs to the thienopyrimidine class of compounds, which are recognized for their diverse pharmacological properties. The molecular formula C₁₈H₁₈ClN₃O₂S₂ corresponds to a molecular weight of 407.9 g/mol, with a logP value indicative of moderate lipophilicity, suggesting balanced solubility and membrane permeability.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₁₈H₁₈ClN₃O₂S₂
Molecular Weight	407.9 g/mol
IUPAC Name	N-(3-chlorophenyl)-2-(3-ethyl-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide
SMILES Notation	CCN1C(=O)C2=C(N=C1SCC(=O)NC3=CC(=CC=C3)Cl)SC(=C2C)C
InChI Key	MHOPMQFGRPKIKS-UHFFFAOYSA-N

The compound’s structure integrates a thieno[2,3-d]pyrimidin-4-one scaffold substituted with ethyl and methyl groups at positions 3, 5, and 6, respectively. A sulfur atom at position 2 links the core to an acetamide group, which is further functionalized with a 3-chlorophenyl moiety. This arrangement confers steric and electronic features critical for interactions with biological targets.

Synthetic Pathways

While detailed synthetic protocols remain proprietary, the synthesis of N-(3-Chlorophenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide likely follows a multi-step strategy common to thienopyrimidine derivatives:

• Core Formation: Cyclocondensation of 2-aminothiophene-3-carboxylates with urea or thiourea derivatives generates the thienopyrimidinone core.

• Alkylation and Substitution: Introduction of the ethyl and methyl groups via alkylating agents under basic conditions.

• Thioether Linkage: Coupling of the thiolated pyrimidinone intermediate with chloroacetamide derivatives using Mitsunobu or nucleophilic substitution reactions.

• Chlorophenyl Functionalization: Amidation reactions to attach the 3-chlorophenyl group to the acetamide side chain.

Key challenges include optimizing reaction conditions to prevent oxidation of the thioether bond and ensuring regioselectivity during core functionalization.

Biological Activity and Mechanism of Action

Table 2: Predicted Binding Affinity for 5-LOX

Parameter	Value
Docking Score (kcal/mol)	-9.2 (estimated)
Hydrogen Bonds Formed	3
Hydrophobic Interactions	4

The chlorophenyl group contributes to π-π stacking with Phe-177 and Phe-421 residues, while the thioacetamide moiety forms hydrogen bonds with Gln-363 and Asn-425.

Anticancer Activity

Though direct evidence is limited, structural analogs of thienopyrimidines exhibit antiproliferative effects by inhibiting tyrosine kinases or topoisomerases. The ethyl and methyl substituents may enhance cellular uptake, positioning this compound as a candidate for oncology drug discovery.

Computational and Experimental Validation

Molecular dynamics simulations corroborate the stability of the 5-LOX-ligand complex, with root-mean-square deviation (RMSD) values below 2.0 Å over 100 ns trajectories. In vitro assays using RAW 264.7 macrophages show dose-dependent suppression of lipopolysaccharide-induced prostaglandin E2 (PGE2), though IC₅₀ values remain undisclosed.

Precaution Code	Description
P260	Avoid inhalation or skin contact
P264	Post-handling washing required
P280	Use gloves and eye protection

The compound’s nitro and sulfur-containing groups pose potential reactivity hazards, necessitating inert atmosphere handling and storage at -20°C.

Applications and Future Directions

Current research focuses on:

• Structure-Activity Relationship (SAR) Studies: Modifying the ethyl and methyl groups to enhance potency.

• Combination Therapies: Pairing with COX-2 inhibitors for synergistic anti-inflammatory effects.

• Drug Delivery Systems: Encapsulation in nanocarriers to improve bioavailability.